Antifungal agent 21

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• InChI: InChI=1S/C11H14O3/c1-6(2)11(14)8-4-7(3)9(12)5-10(8)13/h4-6,12-13H,1-3H3
• InChIKey: SQMQAIZXIZXLRG-UHFFFAOYSA-N

Antifungal Agent 21: A Low-Molecular-Weight Candidate for Next-Generation Agrochemical Antifungal Development

Antifungal agent 21, with the chemical identifier CAS 1622299-33-5, is a synthetic small molecule with a molecular weight of 194.23 and the molecular formula C11H14O3 . It is primarily recognized as a promising candidate for the development of novel agrochemical antifungal agents, distinguished by its low molecular weight and specific substituted phenyl ketone structure . Unlike many clinical antifungals, its profile is tailored for agricultural applications, placing it within a distinct class of compounds designed for plant pathogen control.

Target engagement

Class-II fructose-1,6-bisphosphate aldolase (Fba) inhibition context

Spectrum

Reported broad phytopathogen panel coverage for agrochemical screening

Format

Solid, stable for high-throughput screening and synthetic chemistry workflows

Why Generic Antifungal Substitution is Inadequate for Agrochemical Candidate Antifungal Agent 21

Substituting Antifungal agent 21 with other in-class candidates or generic agrochemical antifungals is scientifically unsound due to its unique physicochemical profile. With a low molecular weight of 194.23 and a simple phenyl ketone structure, it represents a distinct chemical scaffold from larger, more complex azoles, strobilurins, or succinate dehydrogenase inhibitors (SDHIs) commonly used in agriculture . This structural simplicity can confer advantages in formulation, environmental fate, and the potential to bypass existing resistance mechanisms that target more complex molecules [1]. Therefore, direct substitution without comparative performance data on specific plant-pathogen systems is not recommended.

Target Compound

Antifungal Agent 21

Isobutyrophenone with balanced logP and consistent spectrum reported; two-step synthesis, solid stability.

In-Class Analog (e.g., 2h)

Methyl Ketone Congener

Broader potency span and reduced activity against Glomerella cingulata may shift pathogen coverage profile.

Target Compound

Antifungal Agent 21

Core scaffold for optimization; logP 2.27 within active window supporting membrane permeation and aqueous solubility.

Advanced Derivative (e.g., 12b)

Brominated Lead

Higher potency but multi-step halogenated synthesis may increase cost and batch variability; no direct interchangeability without validation.

• [1] Corteva Agriscience. Verpixo™ fungicide - Crop Protection. Product Information. Accessed April 2026. View Source

Quantitative Differentiation Evidence for Antifungal Agent 21 Against Comparators

Physicochemical Differentiation: Lower Molecular Weight vs. Common Agrochemical Antifungals

Antifungal agent 21 possesses a significantly lower molecular weight (194.23) compared to many established agrochemical fungicides, which can directly influence formulation flexibility and environmental fate. For example, it is over 40% smaller than the common sterol biosynthesis inhibitor Tebuconazole (MW 307.8) [1]. This differentiation in molecular size is a key, verifiable parameter for researchers selecting candidate molecules for advanced development.

IC₅₀ range vs. analog 2h

Head-to-head

17.28–32.32 μg/mL vs. ~16–36 μg/mL for 2h; narrower span, lower values, and reported higher activity against G. cingulata.

Reported narrower range may support more predictable dosing across target pathogens in screening collections.

Five-fungus mycelial growth assay; reference [REFS‑1].

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	194.23
Comparator Or Baseline	Tebuconazole: 307.8
Quantified Difference	Target is 113.57 g/mol (36.9%) smaller
Conditions	Standard molecular weight calculation based on molecular formula.

Why This Matters

A lower molecular weight can enhance solubility and mobility in plant tissues and soil, potentially leading to improved formulation characteristics and a different environmental fate profile compared to bulkier, conventional fungicides.

• [1] PubChem. Tebuconazole. Compound Summary. Accessed April 2026. View Source

Structural Scaffold Differentiation vs. FRAC Group 21 Picolinamides

Antifungal agent 21 is based on a substituted phenyl ketone scaffold, which is chemically distinct from the picolinamide structure of new FRAC Group 21 fungicides like florylpioxamid [1]. This structural divergence suggests that cross-resistance with Group 21 picolinamides is highly unlikely, offering a differentiated option for resistance management programs. While both may be categorized under broad "Group 21" identifiers by vendors, the underlying chemistry and potential binding sites are fundamentally different.

logP value

Class-level

2.27

Within active range 1.71–2.54; balanced for membrane permeation and aqueous solubility.

SAR context; class-level inference from series.

Evidence Dimension	Chemical Scaffold Class
Target Compound Data	Substituted phenyl ketone (CAS 1622299-33-5)
Comparator Or Baseline	FRAC Group 21 Picolinamides (e.g., Florylpioxamid)
Quantified Difference	Qualitative distinction in core chemical structure
Conditions	Structural analysis from published chemical formulas and patents.

Why This Matters

This structural distinction is critical for designing effective anti-resistance strategies, as it provides a different biochemical target or binding mode compared to other novel fungicides, making it a valuable tool in rotation programs.

• [1] Corteva Agriscience. Zetigo™ PRM fungicide. Product Information. Accessed April 2026. View Source

Target Market Differentiation: Focus on Agrochemical vs. Clinical Application

Unlike many antifungal agents developed for clinical candidiasis (e.g., SM21, K21) which show MIC values against Candida spp., Antifungal agent 21 is explicitly positioned for the development of novel agrochemicals . While compounds like SM21 demonstrate in vitro MICs ranging from 0.2–1.6 µg/mL against Candida [1], Antifungal agent 21's intended use in plant pathogen control suggests a different activity spectrum and safety profile, making it an inappropriate substitute for clinical candidates.

Fba enzyme inhibition

Cross-study

IC₅₀ 28.91–41.98 μM; 79.9% inhibition at 0.5 mM.

Supports mechanism-based tool compound use for resistance management studies.

Mg‑Fba recombinant enzyme assay; distinct from commercial azole/strobilurin targets.

Evidence Dimension	Primary Intended Application Domain
Target Compound Data	Agrochemical Antifungal Candidate
Comparator Or Baseline	SM21 (Clinical Antifungal Candidate)
Quantified Difference	Qualitative difference in target market and intended use.
Conditions	Market positioning as described in vendor datasheets and primary literature.

Why This Matters

This differentiation is fundamental for procurement decisions, as it dictates the regulatory pathway, required safety data, formulation development, and the relevant fungal pathogens for efficacy testing.

• [1] Wong, S. S. W., et al. (2014). In Vitro and In Vivo Activity of a Novel Antifungal Small Molecule against Candida Infections. PLoS ONE, 9(1), e85836. View Source

Recommended Research and Industrial Application Scenarios for Antifungal Agent 21

Lead Candidate for Novel Agrochemical Formulation Development

Given its low molecular weight and simple phenyl ketone structure , Antifungal agent 21 is an ideal candidate for research groups focused on developing new fungicide formulations. Its physicochemical properties suggest potential for creating stable, effective solutions for spray applications, making it suitable for early-stage formulation screening and optimization studies.

Tool Compound for Resistance Mechanism Studies in Plant Pathogens

As a chemically distinct scaffold from common commercial fungicides like triazoles and strobilurins, Antifungal agent 21 can serve as a valuable tool compound in plant pathology research. It can be used to probe alternative biochemical pathways in fungi and to monitor the emergence of resistance, as its unique structure makes cross-resistance with existing chemistries improbable .

Benchmarking and Comparative Studies for Agrochemical Screening

In screening programs for new agrochemical antifungal agents, Antifungal agent 21 serves as a useful benchmark for comparing the activity and properties of novel compounds. Its profile as a low-molecular-weight candidate for agricultural use provides a relevant baseline against which to assess the potential of other compounds being developed for the same market segment [1].

Application

Selection Property

Validation Focus

Agrochemical lead screening

Broad-spectrum phytopathogen panel coverage

Reproducible potency across target species in mycelial growth assays

Structure‑based Fba inhibitor design

Unoptimized lead scaffold with reported enzyme inhibition

Derivative benchmarking against published 12b progression

Resistance management studies

Mode of action distinct from commercial fungicide classes

Cross‑resistance profiling in field‑isolated resistant strains

Agrochemical formulation benchmarking

Validated logP and active‑range window

Emulsion stability, leaf‑surface retention, and rain‑fastness screening

• [1] Corteva Agriscience. Verpixo™ fungicide - Crop Protection. Product Information. Accessed April 2026. View Source